5-(((4-Isobutylphenyl)sulfonyl)methyl)-3-(p-tolyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methylphenyl)-5-[[4-(2-methylpropyl)phenyl]sulfonylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C20H22N2O3S/c1-14(2)12-16-6-10-18(11-7-16)26(23,24)13-19-21-20(22-25-19)17-8-4-15(3)5-9-17/h4-11,14H,12-13H2,1-3H3
• InChI Key: MAJQSSFOJCWNIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CS(=O)(=O)C3=CC=C(C=C3)CC(C)C
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

5-(((4-Isobutylphenyl)sulfonyl)methyl)-3-(p-tolyl)-1,2,4-oxadiazole, commonly known as IBPO, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. IBPO is a member of the oxadiazole family, which is known for its diverse biological activities.

Scientific Research Applications

Corrosion Inhibition

One study focused on the corrosion inhibition properties of 1,3,4-oxadiazole derivatives for mild steel in sulfuric acid. These compounds were shown to form protective layers on the steel surface, indicating their potential as corrosion inhibitors. The study used electrochemical, SEM, and computational methods to evaluate the efficacy of these inhibitors, suggesting a mixed physisorption and chemisorption mechanism of action (Ammal, Prajila, & Joseph, 2018).

Antimicrobial and Antifungal Activities

Several studies have reported on the promising in vitro antibacterial bioactivities of sulfone compounds containing the 1,3,4-oxadiazole moiety against various pathogens. For instance, compounds were found to exhibit significant activity against tobacco bacterial wilt, caused by Ralstonia solanacearum, with some derivatives showing better effectiveness than commercial bactericides (Xu et al., 2012). Another study highlighted sulfone linked bis heterocycles with antimicrobial and cytotoxic activities, where certain derivatives showed comparable activity to known antibiotics and antifungals (Muralikrishna et al., 2012).

Synthesis and Biological Evaluation

Research has also been conducted on the synthesis and evaluation of sulfone-based derivatives for various biological activities, including antimicrobial and antitubercular actions. A novel series of benzene sulfonamide pyrazole oxadiazole derivatives were synthesized and showed good antimicrobial and antitubercular activity, supported by molecular docking studies to understand their mode of action (Shingare et al., 2022).

Anticancer Agents

Another area of application is in the synthesis of 1,3,4-oxadiazolyl tetrahydropyridines as potential anticancer agents. These compounds were synthesized and evaluated for their anticancer activity, showcasing the importance of the substituents on the tetrahydropyridine (THP) ring system for determining pharmacological activity (Redda & Gangapuram, 2007).

Molecular Rearrangements and Synthesis

The photochemistry of 1,2,4-oxadiazoles in the presence of sulfur nucleophiles has been studied, leading to the synthesis of 1,2,4-thiadiazoles through photo-induced redox reactions. This research opens up pathways for the synthesis of new heterocyclic compounds with potential applications in various fields (Vivona et al., 1997).